Cas no 89371-42-6 (N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine)

N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine is a chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its key structural features include a benzyloxycarbonyl (Cbz) protecting group and a phenylpropyl side chain, enhancing its utility in selective peptide coupling and modification. The (S)-configuration ensures stereochemical precision, making it valuable for asymmetric synthesis. This compound is particularly advantageous in solid-phase peptide synthesis (SPPS) due to its stability under standard conditions and compatibility with orthogonal protecting group strategies. Its well-defined reactivity and high purity make it a reliable intermediate for constructing complex peptides and bioactive molecules.
N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine structure
89371-42-6 structure
Product Name:N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine
CAS No:89371-42-6
MF:C20H23NO4
MW:341.40092587471
CID:993704
PubChem ID:14804503
Update Time:2025-05-20

N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine Chemical and Physical Properties

Names and Identifiers

    • N-[1-(S)-Benzyloxycarbonyl-3-phenylpropyl]-L-alanine
    • (2S)-2-[[(2S)-1-oxo-4-phenyl-1-phenylmethoxybutan-2-yl]amino]propanoic acid
    • DTXSID20564230
    • AKOS030242997
    • N-[(2S)-1-(Benzyloxy)-1-oxo-4-phenylbutan-2-yl]-L-alanine
    • N-[1-(S)-Cbz-3-phenylpropyl]-L-alanine
    • 89371-42-6
    • SCHEMBL7270101
    • DB-320667
    • N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine
    • Inchi: 1S/C20H23NO4/c1-15(19(22)23)21-18(13-12-16-8-4-2-5-9-16)20(24)25-14-17-10-6-3-7-11-17/h2-11,15,18,21H,12-14H2,1H3,(H,22,23)/t15-,18-/m0/s1
    • InChI Key: RLFXILKNOGXPCT-YJBOKZPZSA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@H](CCC1C=CC=CC=1)N[C@H](C(=O)O)C)=O

Computed Properties

  • Exact Mass: 341.16300
  • Monoisotopic Mass: 341.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 524.0±50.0 °C at 760 mmHg
  • Flash Point: 270.7±30.1 °C
  • Refractive Index: 1.569
  • PSA: 75.63000
  • LogP: 3.18480
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-1-(S)-Benzyloxycarbonyl-3-phenylpropyl-L-alanine Security Information

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